2-oxo-2-(thiophen-2-yl)ethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate

• Molecular Formula: C15H13BrO5S
• Molecular Weight: 385.2 g/mol
• IUPAC Name: (2-oxo-2-thiophen-2-ylethyl) 2-bromo-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxylate
• InChI: InChI=1S/C15H13BrO5S/c16-12-6-4-7-11(15(19)21-13(7)12)10(6)14(18)20-5-8(17)9-2-1-3-22-9/h1-3,6-7,10-13H,4-5H2
• InChI Key: CQPJBPJMOHKODA-UHFFFAOYSA-N
• SMILES: C1C2C3C(C1C(C2OC3=O)Br)C(=O)OCC(=O)C4=CC=CS4

Description

2-oxo-2-(thiophen-2-yl)ethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-oxo-2-(thiophen-2-yl)ethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of histone deacetylase (HDAC), a class of enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDAC activity, this compound can induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been found to exhibit potent anticancer activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has also been found to exhibit neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-oxo-2-(thiophen-2-yl)ethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate in lab experiments include its potent anticancer and neuroprotective activity, as well as its potential for the development of novel drugs. However, the limitations of this compound include its low solubility in aqueous solutions, which can make it difficult to administer in vivo, and its potential toxicity, which requires careful consideration in drug development.

Future Directions

There are several future directions for the research and development of 2-oxo-2-(thiophen-2-yl)ethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate. These include:
1. Further studies to elucidate the mechanism of action of this compound and its potential targets in cancer and neurodegenerative diseases.
2. Development of more efficient synthesis methods to improve the yield and purity of this compound.
3. Investigation of the potential of this compound as a lead compound for the development of novel drugs.
4. Exploration of the potential of this compound in combination with other drugs for the treatment of cancer and neurodegenerative diseases.
5. Development of more efficient drug delivery systems to improve the bioavailability and efficacy of this compound in vivo.
Conclusion
This compound is a promising chemical compound with potential applications in various scientific research fields. Its potent anticancer and neuroprotective activity, as well as its potential for the development of novel drugs, make it a valuable compound for further investigation. However, careful consideration of its limitations, such as low solubility and potential toxicity, is necessary in drug development. Future research and development of this compound can lead to significant advances in the treatment of cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-oxo-2-(thiophen-2-yl)ethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate involves the reaction of 2-oxo-2-(thiophen-2-yl)ethyl bromide with 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylic acid in the presence of a base. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-oxo-2-(thiophen-2-yl)ethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been used in various scientific research studies. One of the primary applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potential anticancer activity by inhibiting the growth of cancer cells. Additionally, this compound has also been used in the development of novel drugs for the treatment of other diseases, such as Alzheimer's and Parkinson's.